Cas no 2137622-48-9 (1H-Indene-1-sulfonamide, 2,3-dihydro-3-methyl-)

• Product Name: 1H-Indene-1-sulfonamide, 2,3-dihydro-3-methyl-
• CAS No: 2137622-48-9
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 5287679
• Update Time: 2025-05-21

1H-Indene-1-sulfonamide, 2,3-dihydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1-sulfonamide, 2,3-dihydro-3-methyl-

• Inchi： 1S/C10H13NO2S/c1-7-6-10(14(11,12)13)9-5-3-2-4-8(7)9/h2-5,7,10H,6H2,1H3,(H2,11,12,13)
• InChI Key： NZAKNJIDEWVDOJ-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)C2=C(C=CC=C2)C(C)C1

Additional information on 1H-Indene-1-sulfonamide, 2,3-dihydro-3-methyl-

Comprehensive Overview of 1H-Indene-1-sulfonamide, 2,3-dihydro-3-methyl- (CAS No. 2137622-48-9): Properties, Applications, and Research Insights

The compound 1H-Indene-1-sulfonamide, 2,3-dihydro-3-methyl- (CAS No. 2137622-48-9) is a specialized sulfonamide derivative with a unique indene backbone, attracting significant interest in pharmaceutical and material science research. Its molecular structure combines a 2,3-dihydro-3-methyl-indene core with a sulfonamide functional group, offering versatile reactivity and potential applications. Researchers are increasingly exploring its role in drug discovery, particularly as a scaffold for kinase inhibitors or enzyme modulators, aligning with the growing demand for targeted therapies in oncology and metabolic diseases.

Recent studies highlight the compound’s relevance in high-throughput screening libraries, where its structural diversity aids in identifying novel bioactive molecules. The sulfonamide moiety is known for its ability to enhance binding affinity and solubility, making it a valuable fragment in medicinal chemistry. Questions like "How does 1H-Indene-1-sulfonamide interact with biological targets?" or "What are the synthetic routes for CAS 2137622-48-9?" frequently appear in academic forums, reflecting its scientific appeal.

From a synthetic perspective, 2137622-48-9 is typically prepared via multistep organic synthesis, involving ring-forming reactions and sulfonylation protocols. Optimizing its yield and purity is critical for industrial-scale production, a topic often discussed in process chemistry circles. Environmental and regulatory trends also drive interest in green chemistry approaches for such compounds, with searches like "sustainable synthesis of indene sulfonamides" gaining traction.

Beyond pharmaceuticals, 1H-Indene-1-sulfonamide derivatives show promise in advanced materials, such as organic semiconductors or polymeric additives, due to their electron-rich aromatic systems. This dual applicability positions CAS 2137622-48-9 as a compound bridging life sciences and material engineering. Analysts note rising patent filings related to its use in optoelectronic devices, answering queries like "Can 2,3-dihydro-3-methyl-indene sulfonamides improve OLED efficiency?".

Quality control and analytical characterization of 2137622-48-9 rely on techniques like HPLC, NMR, and mass spectrometry, ensuring compliance with Good Manufacturing Practices (GMP). The compound’s stability under various conditions (e.g., pH, temperature) is another hot topic, particularly for formulators seeking long shelf-life formulations. Discussions on structure-activity relationships (SAR) further underscore its potential as a lead compound in preclinical pipelines.

In summary, 1H-Indene-1-sulfonamide, 2,3-dihydro-3-methyl- exemplifies innovation at the intersection of chemical synthesis and applied research. Its multifaceted applications—from small-molecule drugs to functional materials—make it a compelling subject for both academia and industry. As demand for tailored chemical solutions grows, CAS 2137622-48-9 will likely remain a focal point in scientific literature and R&D investment strategies.